Cas no 2172444-20-9 (1-{[1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine)

• Product Name: 1-{[1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
• CAS No: 2172444-20-9
• MF: C₁₄H₁₇ClN₄O₂S
• MW: 340.828380346298
• CID: 6073740
• PubChem ID: 165589948
• Update Time: 2025-06-08

1-{[1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2172444-20-9
• EN300-1591265
• 1-{[1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine

• Inchi： 1S/C14H17ClN4O2S/c1-11-10-12(15)2-3-13(11)19-14(4-5-17-19)22(20,21)18-8-6-16-7-9-18/h2-5,10,16H,6-9H2,1H3
• InChI Key： ZFGFJCCZNLDVCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N1C(=CC=N1)S(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 340.0760747g/mol
• Monoisotopic Mass: 340.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-{[1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine

Research Brief on 1-{[1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS: 2172444-20-9)

Recent studies have highlighted the growing interest in 1-{[1-(4-chloro-2-methylphenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS: 2172444-20-9) as a promising scaffold in medicinal chemistry. This compound, characterized by its unique sulfonylpiperazine moiety linked to a substituted pyrazole ring, has demonstrated potential in targeting various biological pathways. Its structural features make it an attractive candidate for drug discovery, particularly in the development of kinase inhibitors and GPCR modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory activity against a panel of 50 kinases. The research team found significant activity against several cancer-related kinases, with IC50 values in the low micromolar range. Molecular docking studies revealed that the sulfonylpiperazine group forms critical hydrogen bonds with the hinge region of the kinase domain, while the chloro-methylphenyl moiety occupies a hydrophobic pocket, explaining the observed selectivity profile.

In parallel research, the compound's potential as a serotonin receptor modulator has been explored. A recent preprint on bioRxiv (2024) demonstrated that 2172444-20-9 shows preferential binding to 5-HT2A and 5-HT6 receptors, with Ki values of 120 nM and 85 nM respectively. This finding suggests possible applications in neurological disorders, though further optimization of the pharmacokinetic properties would be required for therapeutic development.

The synthetic accessibility of 2172444-20-9 has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described a novel continuous flow synthesis route that increased the overall yield from 42% to 78% while reducing the number of purification steps. This technological advancement could facilitate larger-scale production for preclinical studies.

Current challenges in the development of this scaffold include improving metabolic stability and blood-brain barrier penetration for CNS applications. Several research groups are actively working on structural modifications, particularly at the piperazine nitrogen atoms and the pyrazole ring, to address these limitations while maintaining the core pharmacophore features.

Looking forward, 2172444-20-9 represents an important chemical tool for probing biological systems and a valuable starting point for drug discovery programs. Its versatility in medicinal chemistry applications continues to attract attention from both academic and industrial researchers, with several patent applications filed in the past year covering various derivatives and therapeutic uses.